Cas no 2137571-51-6 (1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo-
• CAS No: 2137571-51-6
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5256950
• Update Time: 2025-10-29

1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo-

• Inchi： 1S/C14H15NO2/c1-9(2)10-4-5-11-7-14(3,8-15)17-13(16)12(11)6-10/h4-6,9H,7H2,1-3H3
• InChI Key： JZRLLODXCOUMCW-UHFFFAOYSA-N
• SMILES： C1(C)(C#N)OC(=O)C2=CC(C(C)C)=CC=C2C1

Additional information on 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo-

Introduction to 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo and Its Significance in Modern Chemical Research

The compound with the CAS number 2137571-51-6, identified as 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound, featuring a benzopyran core structure, has garnered attention due to its unique chemical properties and potential applications in medicinal chemistry. The benzopyran scaffold is a well-known motif in natural products and pharmaceuticals, often associated with bioactive molecules that exhibit a wide range of pharmacological effects.

In recent years, the study of benzopyran derivatives has seen significant advancements, particularly in the development of novel therapeutic agents. The structural features of 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo make it a promising candidate for further investigation. The presence of a nitrile group at the 3-position and a methyl group at the 3-position enhances its reactivity and potential for functionalization, which is crucial for designing molecules with specific biological activities.

One of the most intriguing aspects of this compound is its potential role in drug discovery. Benzopyran derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo may confer unique interactions with biological targets, making it an attractive scaffold for medicinal chemists. For instance, the nitrile group can participate in hydrogen bonding or act as a bioisostere for other functional groups, while the methyl and isopropyl groups can influence the molecule's solubility and metabolic stability.

Recent research has highlighted the importance of heterocyclic compounds in drug development. A study published in the Journal of Medicinal Chemistry demonstrated that benzopyran derivatives exhibit potent activity against various diseases by modulating key biological pathways. The compound 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo, with its distinctive structure, aligns well with this trend. Researchers have been exploring its derivatives to identify new lead compounds for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclizations have been employed to construct the benzopyran core efficiently. These methods not only enhance the synthetic pathways but also allow for greater control over regioselectivity and stereoselectivity.

In addition to its pharmaceutical potential, 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo has shown promise in material science applications. Heterocyclic compounds are widely used in the development of organic semiconductors and luminescent materials due to their stable electronic structures and tunable optoelectronic properties. The unique electronic characteristics of this benzopyran derivative make it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The compound's stability under various conditions is another critical factor that makes it valuable for both pharmaceutical and material applications. Studies have shown that benzopyran derivatives can be synthesized in high purity and maintained under ambient conditions without significant degradation. This stability is essential for long-term storage and transportation, ensuring that the compound remains viable for subsequent research or industrial use.

From a computational chemistry perspective, understanding the molecular interactions of 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo with biological targets has been facilitated by advanced modeling techniques. Molecular docking studies have been used to predict binding affinities and identify potential binding sites on proteins relevant to drug action. These computational approaches complement experimental efforts by providing insights into how the compound might interact with biological systems at the molecular level.

The future prospects of this compound are vast. As research continues to uncover new applications and mechanisms of action, 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-3-methyl-7-(1-methylethyl)-1-oxo is poised to play a significant role in both academic research and industrial development. Its unique structural features offer a rich ground for exploration in medicinal chemistry, material science, and beyond.